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Compound of Interest

Compound Name: Asulam-potassium

Cat. No.: B080188

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Abstract

This document provides detailed protocols for the preparation, storage, and quality control of
asulam-potassium stock solutions for laboratory applications. Asulam-potassium is a
selective herbicide and a potent inhibitor of dihydropteroate synthase (DHPS), a key enzyme in
the folate biosynthesis pathway in plants and microorganisms.[1] Accurate and consistent
preparation of stock solutions is critical for reliable experimental outcomes in research and
development. This guide outlines the necessary materials, step-by-step procedures, and quality
control measures to ensure the integrity of prepared solutions.

Chemical and Physical Properties

Asulam-potassium is the potassium salt of asulam.[1][2] A summary of its key chemical and
physical properties is provided in the table below.
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Property Value Reference

potassium;[(4-
Chemical Name aminophenyl)sulfonyl]- [2]

methoxycarbonylazanide

CAS Number 14089-43-1 [2]
Molecular Formula CsHoKN204S [1]
Molecular Weight 268.33 g/mol [1]
Appearance Solid powder

Water Solubility 1.54 g/L

Soluble (Specific value not
DMSO Solubility available, but Asulam Sodium [3]
is soluble in DMSO)

Ethanol Solubility Data not readily available.

Mechanism of Action: Inhibition of Dihydropteroate
Synthase

Asulam-potassium functions as a competitive inhibitor of the enzyme dihydropteroate
synthase (DHPS). DHPS catalyzes the condensation of para-aminobenzoic acid (pABA) with 6-
hydroxymethyl-7,8-dihydropteridine pyrophosphate (DHPPP) to form 7,8-dihydropteroate. This
reaction is a critical step in the de novo synthesis of folate (vitamin B9). Folates are essential
cofactors for the synthesis of nucleotides (purines and thymidylate) and certain amino acids. By
inhibiting DHPS, asulam-potassium disrupts folate production, leading to the cessation of cell
growth and division in susceptible organisms.
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p-Aminobenzoic acid (pABA)

6-Hydroxymethyl-7,8-dihydropteridine
pyrophosphate (DHPPP)

Asulam-Potassium

7,8-Dihydropteroate P Folate Synthesis
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Stock Solution Preparation
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(Concentration & Purity Check (e.g., HPLC))
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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